4-[2-(2-nitrophenyl)vinyl]-6-(trifluoromethyl)-2(1H)-pyrimidinone

• IUPAC Name: 4-[(E)-2-(2-nitrophenyl)ethenyl]-6-(trifluoromethyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C13H8F3N3O3/c14-13(15,16)11-7-9(17-12(20)18-11)6-5-8-3-1-2-4-10(8)19(21)22/h1-7H,(H,17,18,20)/b6-5+
• InChI Key: CWDAIPQAMCVPFC-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NC(=O)NC(=C2)C(F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NC(=O)NC(=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C13H8F3N3O3
• Molecular Weight: 311.22 g/mol

Description

“4-[2-(2-nitrophenyl)vinyl]-6-(trifluoromethyl)-2(1H)-pyrimidinone” is a complex organic compound. It contains a pyrimidinone ring, which is a common structure in many pharmaceuticals and biologically active compounds. The compound also contains a nitrophenyl group and a trifluoromethyl group, which can significantly affect its chemical properties and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidinone ring, a nitrophenyl group, and a trifluoromethyl group. These groups could potentially influence the compound’s reactivity, stability, and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The nitrophenyl and trifluoromethyl groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure, including the pyrimidinone ring, the nitrophenyl group, and the trifluoromethyl group.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and properties. Without specific studies or experimental data, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific studies or experimental data, it’s difficult to provide detailed information on the safety and hazards associated with this compound.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, investigations of its reactivity and behavior in various chemical reactions, and exploration of its potential uses in pharmaceuticals or other areas.